molecular formula C14H15BrClNO2 B8487524 ethyl 1-(3-bromopropyl)-5-chloro-1H-indole-2-carboxylate

ethyl 1-(3-bromopropyl)-5-chloro-1H-indole-2-carboxylate

Cat. No.: B8487524
M. Wt: 344.63 g/mol
InChI Key: DRXNVNPTGYXPQW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Ethyl 1-(3-bromopropyl)-5-chloro-1H-indole-2-carboxylate is a useful research compound. Its molecular formula is C14H15BrClNO2 and its molecular weight is 344.63 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C14H15BrClNO2

Molecular Weight

344.63 g/mol

IUPAC Name

ethyl 1-(3-bromopropyl)-5-chloroindole-2-carboxylate

InChI

InChI=1S/C14H15BrClNO2/c1-2-19-14(18)13-9-10-8-11(16)4-5-12(10)17(13)7-3-6-15/h4-5,8-9H,2-3,6-7H2,1H3

InChI Key

DRXNVNPTGYXPQW-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C1=CC2=C(N1CCCBr)C=CC(=C2)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A suspension of ethyl 5-chloro-1H-indole-2-carboxylate (40 g, 0.18 mol), 1,3-dibromo-propane (181 g, 0.90 mol) and potassium carbonate (49.68 g, 0.36 mol) in 500 mL of acetone was heated under reflux for 16 hours. The mixture was concentrated in vacuo to remove the solvent and the residue was diluted with 1000 mL of water, then extracted with ethyl acetate (300 mL×2). The combined organic layers were dried over Na2SO4 and then concentrated in vacuo. The residue was purified by flash silica gel chromatography (EtOAc:PE=1:10) to afford 38.5 g of ethyl 1-(3-bromopropyl)-5-chloro-1H-indole-2-carboxylate.
Quantity
40 g
Type
reactant
Reaction Step One
Quantity
181 g
Type
reactant
Reaction Step One
Quantity
49.68 g
Type
reactant
Reaction Step One
Quantity
500 mL
Type
solvent
Reaction Step One

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